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Compound of Interest

Compound Name: 2-Bromo-2'-methoxyacetophenone

Cat. No.: B031171 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Bromo-2'-methoxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 2-Bromo-2'-methoxyacetophenone (CAS No: 31949-21-0). The information is

compiled from various Safety Data Sheets (SDS) to ensure a thorough understanding of the

potential hazards and the necessary safety measures. This document is intended for

professionals in research and drug development who may handle this compound.

Chemical Identification and Physical Properties
2-Bromo-2'-methoxyacetophenone is a chemical intermediate used in various synthetic

processes.[1] Accurate identification and knowledge of its physical properties are crucial for

safe handling.
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Property Value Source(s)

CAS Number 31949-21-0 [2][3]

Molecular Formula C₉H₉BrO₂ [2][3][4]

Molecular Weight 229.07 g/mol [2][4][5]

Synonyms

2-Methoxyphenacyl bromide,

o-Methoxy phenacylbromide,

Ethanone, 2-bromo-1-(2-

methoxyphenyl)-

[3][4][6]

Appearance
White to greyish-green

crystalline powder
[1]

Melting Point 43-45 °C [1][2][6]

Boiling Point 130 °C @ 1 mmHg [1][2][6]

Solubility Insoluble in water [1]

Storage Temperature 2-8°C [2][6]

Hazard Identification and Classification
2-Bromo-2'-methoxyacetophenone is classified as a hazardous substance and requires

careful handling.[7] The primary hazards associated with this compound are its corrosive

nature and its potential to cause severe tissue damage upon contact.
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

1B GHS05 Danger

H314: Causes

severe skin

burns and eye

damage.[2][5][6]

Serious Eye

Damage/Eye

Irritation

1 GHS05 Danger

H314: Causes

severe skin

burns and eye

damage.[6]

Acute Toxicity,

Oral
4 GHS07 Warning

Harmful if

swallowed.[8]

Specific Target

Organ Toxicity

(Single

Exposure)

3 GHS07 Warning

H335: May

cause respiratory

irritation.[5]

Additional Hazards:

Lachrymator: This substance is a lachrymator, meaning it can irritate the eyes and cause

tearing.[5][6]

Moisture Sensitive: The compound is sensitive to moisture.[6]

The following diagram illustrates the logical flow of hazard identification.
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Hazard Identification

2-Bromo-2'-methoxyacetophenone

Corrosive Harmful if Swallowed Respiratory Irritant Lachrymator

Click to download full resolution via product page

Hazard Identification Flowchart

Handling Precautions and Personal Protective
Equipment (PPE)
Given the hazardous nature of 2-Bromo-2'-methoxyacetophenone, strict adherence to safety

protocols and the use of appropriate Personal Protective Equipment (PPE) are mandatory to

prevent exposure.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[2][8]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[2][8]

Contaminated clothing should be removed immediately and washed before reuse.[9]
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Respiratory Protection: If working outside of a fume hood or if dust is generated, a

NIOSH/MSHA-approved respirator with an appropriate cartridge is necessary.[2][8]

The decision-making process for selecting the appropriate PPE is outlined in the diagram

below.

Personal Protective Equipment (PPE) Selection

Handling 2-Bromo-2'-methoxyacetophenone

Is adequate ventilation (fume hood) available?

Wear approved respirator

No

Mandatory PPE:
- Chemical Goggles

- Face Shield
- Protective Gloves

- Lab Coat

Yes

Click to download full resolution via product page

PPE Selection Workflow

First-Aid Measures
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In the event of exposure, immediate and appropriate first-aid is critical. Always seek medical

attention after any exposure.

Exposure Route First-Aid Procedure Source(s)

Inhalation

Move the victim to fresh air. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

[8][10]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[8][10]

Eye Contact

Immediately rinse with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[8][10]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[8][9][10]

The following diagram outlines the emergency response workflow in case of an accidental

exposure.
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Emergency Response Workflow

Accidental Exposure Occurs

Identify Route of Exposure

Inhalation:
Move to fresh air, give artificial respiration if needed.

Inhalation

Skin Contact:
Flush with water for 15+ min, remove contaminated clothing.

Skin

Eye Contact:
Rinse with water for 15+ min, remove contacts.

Eye

Ingestion:
Rinse mouth, do NOT induce vomiting.

Ingestion

Seek Immediate Medical Attention

Click to download full resolution via product page

Emergency Response Protocol

Storage and Stability
Proper storage is essential to maintain the integrity of 2-Bromo-2'-methoxyacetophenone
and to prevent hazardous situations.
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Parameter Recommendation Source(s)

Storage Condition

Store in a cool, dry, well-

ventilated area. Keep

container tightly closed.

Recommended storage at 2-

8°C.

[2][6]

Stability

Stable under recommended

storage conditions. Moisture

sensitive.

[6]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases.
[6]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂),

Hydrogen bromide.

[6]

Accidental Release Measures
In case of a spill, follow these procedures to minimize exposure and environmental

contamination.

Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE as

described in Section 3. Avoid breathing dust and contact with the substance.[10]

Environmental Precautions: Prevent the product from entering drains.[10]

Containment and Cleanup: For minor spills, carefully sweep up the solid material, avoiding

dust generation, and place it in a suitable, labeled container for disposal.[7]

Toxicological Information
The toxicological properties of 2-Bromo-2'-methoxyacetophenone have not been fully

investigated.[8] However, the available data indicates significant hazards.
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Effect Description Source(s)

Acute Toxicity Harmful if swallowed. [8]

Skin Corrosion/Irritation
Causes severe skin burns.

Classified as a dermatotoxin.
[5][8]

Serious Eye Damage/Irritation
Causes serious eye damage. It

is a lachrymator.
[5][8]

Respiratory Irritation

May cause respiratory

irritation. Inhalation can lead to

toxic pneumonitis.

[5]

Germ Cell Mutagenicity No data available. [6]

Carcinogenicity No data available. [6]

Reproductive Toxicity No data available. [8]

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. The material should be disposed of as hazardous waste. Do not allow it to enter

the environment.

This guide is intended to provide essential safety information. Always refer to the most current

Safety Data Sheet (SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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